1-benzothiophen-3-yl-[(2S)-2-methylmorpholin-4-yl]methanone

• IUPAC Name: 1-benzothiophen-3-yl-[(2S)-2-methylmorpholin-4-yl]methanone
• InChI: InChI=1S/C14H15NO2S/c1-10-8-15(6-7-17-10)14(16)12-9-18-13-5-3-2-4-11(12)13/h2-5,9-10H,6-8H2,1H3/t10-/m0/s1
• InChI Key: OHZDUAOFXMZYHB-JTQLQIEISA-N
• Canonical SMILES: CC1CN(CCO1)C(=O)C2=CSC3=CC=CC=C32
• Isomeric SMILES: C[C@H]1CN(CCO1)C(=O)C2=CSC3=CC=CC=C32
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

1-benzothiophen-3-yl-[(2S)-2-methylmorpholin-4-yl]methanone, commonly known as BMTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMTM belongs to the class of morpholine-based compounds and has been found to possess a wide range of biological activities.

Scientific Research Applications

BMTM has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells and inducing apoptosis. BMTM has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, BMTM has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The exact mechanism of action of BMTM is not fully understood, but it is believed to act through multiple pathways. BMTM has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. BMTM has also been found to activate certain signaling pathways, such as the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
BMTM has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are markers of oxidative stress. BMTM has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative damage. In addition, BMTM has been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMTM in lab experiments is its wide range of biological activities, which make it a promising candidate for the development of new drugs. BMTM is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using BMTM in lab experiments is its potential toxicity, which requires careful handling and testing.

Future Directions

There are several future directions for BMTM research. One of the areas of focus is the development of BMTM-based drugs for the treatment of cancer, inflammation, and neurodegenerative disorders. Another area of research is the identification of the exact mechanism of action of BMTM and its potential targets. Additionally, further studies are needed to determine the optimal dosage and administration of BMTM for therapeutic purposes. Finally, the potential side effects and toxicity of BMTM need to be further investigated to ensure its safety for human use.
Conclusion:
In conclusion, BMTM is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its wide range of biological activities, easy synthesis, and purification make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of BMTM and its potential therapeutic targets.

Synthesis Methods

BMTM can be synthesized using a multi-step process involving the reaction of 2-bromo-1-benzothiophene with morpholine, followed by the addition of methyl iodide, and subsequent reduction with lithium aluminum hydride. The final product is obtained after purification using column chromatography.